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Compound of Interest

Compound Name: (Rac)-Terreic acid

Cat. No.: B1681272

(Rac)-Terreic Acid Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and degradation of (Rac)-Terreic
acid in solution. The following guides and FAQs are designed to help you anticipate and
troubleshoot potential issues during your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is (Rac)-Terreic acid and what are its primary applications?

(Rac)-Terreic acid is a naturally occurring quinone epoxide first isolated from the fungus
Aspergillus terreus. It is a well-documented mycotoxin with antibacterial and anticancer
properties. In research, it is known as a cell-permeable covalent inhibitor of the bacterial
enzyme MurA, which is crucial for cell wall biosynthesis. It also acts as a selective inhibitor of
Bruton's tyrosine kinase (BTK), a key factor in B-cell and mast cell activation.

Q2: How should | properly store solid (Rac)-Terreic acid?

Solid (Rac)-Terreic acid is stable for at least four years when stored at -20°C. It is typically
supplied as a white to off-white solid. To ensure maximum stability, keep the container tightly
closed in a dry environment.
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Q3: What are the recommended procedures for preparing and storing solutions of (Rac)-
Terreic acid?

Solutions of (Rac)-Terreic acid should be stored at -20°C in the dark. For long-term storage in
solvent, -80°C is also recommended. It is crucial to protect solutions from light. Prepare fresh
solutions for sensitive experiments or aliquot stock solutions to minimize freeze-thaw cycles.

Q4: In which solvents can | dissolve (Rac)-Terreic acid?

(Rac)-Terreic acid has good solubility in a variety of common laboratory solvents. The table
below summarizes known solubility data. For aqueous solutions, gentle warming and
sonication may be necessary to achieve the specified concentration.

Solvent Reported Solubility Reference
DMSO =10 mg/mL

DMF Soluble

Ethanol Soluble

Methanol Soluble

Water ~5 mg/mL

Acetone Soluble

Dichloromethane (DCM) Soluble

Q5: Are there any known chemical incompatibilities for (Rac)-Terreic acid?

Yes. Due to its chemical structure, (Rac)-Terreic acid is incompatible with strong oxidizing
agents. Its epoxide ring is susceptible to nucleophilic attack, a reactivity that underlies its
covalent inhibition of enzymes like MurA via cysteine residues. Therefore, it should be
considered potentially reactive with strong nucleophiles, strong acids, and strong bases,
especially upon heating.

Troubleshooting Guide

Issue: My experimental results are inconsistent or show a loss of compound activity over time.
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This may indicate that your (Rac)-Terreic acid is degrading in solution. The quinone epoxide
moiety is chemically reactive and can be sensitive to experimental conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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